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Compound of Interest

Compound Name: Z-Gly-Pro-AMC

Cat. No.: B1580624

Essential Safety and Handling Guide for Z-Gly-
Pro-AMC

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Z-Gly-Pro-AMC (Z-L-glycyl-L-proline-7-amido-4-
methylcoumarin). It is intended for researchers, scientists, and drug development professionals
to ensure the safe and effective use of this fluorogenic substrate.

I. Hazard Identification and Personal Protective
Equipment (PPE)

While a comprehensive Safety Data Sheet (SDS) is not publicly available, hazard information
from suppliers indicates that Z-Gly-Pro-AMC should be handled with care. The compound is
associated with the following hazard statements: H303 (May be harmful if swallowed), H313
(May be harmful in contact with skin), and H333 (May be harmful if inhaled)[1]. Therefore,
adherence to standard laboratory safety protocols and the use of appropriate personal
protective equipment are crucial.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications
Chemical-resistant to protect
Eye and Face Protection Safety Goggles against splashes and airborne

particles.

Face Shield

Recommended in addition to
goggles when a significant risk

of splashing exists.

Hand Protection

Nitrile Gloves

Disposable, chemical-resistant

gloves are recommended.

Body Protection

Laboratory Coat

Should be fully buttoned to
provide maximum coverage of

skin and clothing.

Full-Length Pants

To cover any exposed skin on

the lower body.

Closed-Toe Shoes

Non-permeable footwear to
prevent contact with chemicals

in case of spills.

Respiratory Protection

Fume Hood

Recommended when handling
the compound in its powder

form to avoid inhalation.

Il. Operational Plan: Step-by-Step Handling

Procedures

Proper handling of Z-Gly-Pro-AMC is essential for both experimental accuracy and personal

safety. The following steps outline the key procedures from receipt to experimental use.

1. Receiving and Storage:

» Upon receipt, inspect the container for any signs of damage.
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e For long-term stability, store the lyophilized peptide at -20°C and protect it from light.[2][3]
Some suppliers recommend storage at 0-8°C.[4]

» Reconstituted solutions in DMSO or ethanol can be stored at -20°C for up to one month or at
-80°C for up to six months; protect from light and store under nitrogen.[2][3]

o To avoid degradation from repeated freeze-thaw cycles, it is advisable to aliquot the
reconstituted solution into smaller, single-use volumes.

2. Reconstitution:

» Before opening, allow the vial of powdered Z-Gly-Pro-AMC to equilibrate to room
temperature to prevent condensation.

o Work in a well-ventilated area, preferably a fume hood, when handling the powder.

e Z-Gly-Pro-AMC is soluble in DMSO (up to 125 mg/mL) and ethanol (up to 10 mg/mL).[3][5]
Ultrasonic assistance may be needed for complete dissolution in DMSO.[3]

o Gently swirl or vortex the vial to dissolve the powder. Avoid vigorous shaking.
3. Experimental Use:
o Refer to your specific experimental protocol for the appropriate buffer and final concentration.

e Z-Gly-Pro-AMC is a fluorogenic substrate used to measure the activity of enzymes like
prolyl endopeptidase.[2][5]

e Upon cleavage, it releases the highly fluorescent 7-Amino-4-methylcoumarin (AMC).[2]

o Fluorescence is typically measured with an excitation wavelength of approximately 340-380
nm and an emission wavelength of 440-465 nm.[1][2][3][5]

lll. Emergency Procedures and First Aid

In the event of accidental exposure, follow these first aid measures immediately:
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Exposure Route First Aid Procedure

Move the individual to an area with fresh air. If
Inhalation breathing is difficult, seek immediate medical

attention.

Rinse the affected skin area thoroughly with
_ large amounts of water. Remove any
Skin Contact , . s
contaminated clothing. If irritation develops,

consult a physician.

Immediately flush the eyes with copious
amounts of water for at least 15 minutes,

Eye Contact ensuring to lift the eyelids to rinse thoroughly.
Remove contact lenses if present and easy to

do. Seek prompt medical attention.

If the person is conscious, wash out their mouth
) with water. Do not induce vomiting unless
Ingestion i i )
directed by medical personnel. Seek medical

attention.

IV. Disposal Plan

Proper disposal of Z-Gly-Pro-AMC and its containers is critical to prevent environmental
contamination and ensure compliance with regulations.

[EEN

. Spill Response:

In the event of a spill, contain the material promptly using absorbent pads.

Wear appropriate PPE, including gloves, goggles, and a lab coat, during cleanup.

Decontaminate the area after the spill has been cleaned.
2. Waste Disposal:

Collect all waste containing Z-Gly-Pro-AMC in designated, clearly labeled chemical waste

containers.
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» Do not dispose of the chemical down the drain or in regular trash.[6]
» Follow all institutional, local, state, and federal regulations for chemical waste disposal.[6]

e One recommended method for disposal is to dissolve the compound in a combustible
solvent and incinerate it in a chemical incinerator equipped with an afterburner and scrubber.

[6]

V. Quantitative Data Summary

Property Value Source(s)
Molecular Weight 463.48 g/mol [2][3]
Appearance White to off-white solid [21[4]
Storage (Solid) -20°C, protect from light [2][3]

-80°C (6 months); -20°C (1
Storage (In Solvent) ] [2][3]
month), protect from light

DMSO: =125 mg/mL; Ethanol:

Solubilit 3][5

Y =10 mg/mL &8
Excitation Wavelength 340-380 nm [L1[2113]1[5]
Emission Wavelength 440-465 nm [11121[31[5]

VI. Experimental Workflow Diagram
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Caption: Workflow for the safe handling and disposal of Z-Gly-Pro-AMC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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